(3E)-3-{[(2,3-dimethylphenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-3-[(2,3-dimethylanilino)methylidene]-1-[(3-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C25H24N2O3S/c1-17-8-6-10-20(14-17)16-27-23-13-5-4-11-21(23)25(28)24(31(27,29)30)15-26-22-12-7-9-18(2)19(22)3/h4-15,26H,16H2,1-3H3/b24-15+
• InChI Key: MOKIVHYYRCSKMZ-BUVRLJJBSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC=CC(=C4C)C)S2(=O)=O
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NC4=CC=CC(=C4C)C)/S2(=O)=O
• Molecular Formula: C25H24N2O3S
• Molecular Weight: 432.5 g/mol

Description

(3E)-3-{[(2,3-dimethylphenyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C25H24N2O3S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

Research on heterocyclic and benzothiazine compounds, similar to the one , involves their synthesis and chemical reactions. For example, studies have described the synthesis of various benzothiazine derivatives through reactions with active methylene compounds, amines, and other nucleophilic reagents, yielding compounds with potential biological activity or serving as intermediates in further chemical transformations (Knollmüller, 1971), (Tominaga et al., 1975).

Photochemical Behavior and Molecular Structure

Another area of research involves studying the photochemical behavior and molecular structure of compounds with similar functional groups. For instance, the fluorescence enhancement of trans-4-aminostilbene derivatives by N-phenyl substitutions, which demonstrates how structural modifications can affect the photophysical properties of organic compounds, could offer insights into the design of materials with specific optical properties (Yang et al., 2002).

Biological Activity and Pharmacological Potential

Compounds featuring benzothiazine cores or related heterocyclic structures have been investigated for their pharmacological potentials, such as antimicrobial, anticancer, and anti-inflammatory activities. The synthesis of novel derivatives and their biological evaluation could hint at the applications of similar compounds in drug discovery and medicinal chemistry (Badne et al., 2011), (Chhakra et al., 2019).

Chemical Reactivity and Transformation

The chemical reactivity and transformations of benzothiazine derivatives under various conditions have been a subject of interest. These studies explore the mechanisms of chemical reactions, the formation of new bonds, and the generation of novel heterocyclic systems, which are crucial for the development of new synthetic methodologies (Drewnowski et al., 2006).